5-Bromo-4-cyclopropoxynicotinonitrile

• Molecular Formula: C9H7BrN2O
• Molecular Weight: 239.07 g/mol
• IUPAC Name: 5-bromo-4-cyclopropyloxypyridine-3-carbonitrile
• InChI: InChI=1S/C9H7BrN2O/c10-8-5-12-4-6(3-11)9(8)13-7-1-2-7/h4-5,7H,1-2H2
• InChI Key: ZEVLGFGUGALQPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2C#N)Br

Description

5-Bromo-4-cyclopropoxynicotinonitrile is a substituted nicotinonitrile derivative featuring a bromine atom at the 5-position and a cyclopropoxy group at the 4-position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-4-cyclopropoxynicotinonitrile typically involves nucleophilic substitution reactions. One common method is the reaction of 4-bromo-5-nitrophthalonitrile with cyclopropyl alcohol in the presence of a base such as potassium carbonate (K2CO3) in a solvent like dimethylformamide (DMF) at elevated temperatures . This reaction leads to the substitution of the bromine atom with the cyclopropoxy group, forming the desired product.

Industrial Production Methods

While specific industrial production methods for 5-Bromo-4-cyclopropoxynicotinonitrile are not widely documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-4-cyclopropoxynicotinonitrile undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly reported.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include potassium carbonate (K2CO3) and dimethylformamide (DMF) as the solvent.

Oxidation and Reduction: Typical oxidizing agents might include potassium permanganate (KMnO4) or hydrogen peroxide (H2O2), while reducing agents could include sodium borohydride (NaBH4).

Major Products Formed

The major products formed from these reactions depend on the specific nucleophile or reagent used. For example, substitution with an amine would yield an aminonitrile derivative, while oxidation might produce a corresponding carboxylic acid.

Scientific Research Applications

5-Bromo-4-cyclopropoxynicotinonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: It may be used in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 5-Bromo-4-cyclopropoxynicotinonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the nitrile group play crucial roles in binding to these targets, potentially inhibiting their activity or altering their function . The exact pathways and molecular interactions depend on the specific application and target molecule.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural analogs and their differentiating features:

Compound Name	CAS No.	Substituents	Molecular Weight	Key Properties
5-Bromo-4-cyclopropoxynicotinonitrile	-	5-Br, 4-cyclopropoxy	-	Bulky cyclopropoxy group; potential for steric hindrance and unique electronic effects
5-Bromo-4-methylnicotinonitrile	38749-76-7, 13958-98-0	5-Br, 4-methyl	-	Smaller methyl group; higher similarity (0.91) to target compound
5-Bromo-4-chloronicotinonitrile	-	5-Br, 4-Cl	-	Chloro substituent (electron-withdrawing); may enhance electrophilicity
2-Bromo-5-amino-4-picoline	156118-16-0	2-Br, 5-NH2, 4-methyl	187.04	Amino group increases basicity; methyl and bromine at distinct positions
4-Amino-5-bromopyrimidine	-	4-NH2, 5-Br (pyrimidine core)	174.00	Pyrimidine ring with dual nitrogen atoms; altered electronic environment

Reactivity and Electronic Effects

• Substituent Influence: The cyclopropoxy group in the target compound introduces steric bulk and possible conjugation effects due to the strained cyclopropane ring, which may slow down substitution reactions compared to smaller groups like methyl or chloro . Chloro vs. Cyclopropoxy, while also moderately electron-withdrawing, may stabilize intermediates through resonance . This alters reaction pathways, favoring electrophilic aromatic substitution at different positions .
• Positional Effects: In 2-Bromo-5-amino-4-picoline, bromine at the 2-position (meta to nitrile) vs. 5-position (para in the target compound) directs further functionalization to distinct sites, impacting regioselectivity in cross-coupling reactions .